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Compound of Interest

Compound Name: Tetraethylene Glycol

Cat. No.: B117214 Get Quote

An In-depth Technical Guide to Tetraethylene Glycol

For researchers, scientists, and drug development professionals, understanding the

physicochemical properties and applications of key reagents is paramount. This guide provides

a comprehensive overview of tetraethylene glycol, a versatile oligomer of ethylene glycol.

Core Properties of Tetraethylene Glycol
Tetraethylene glycol is a transparent, colorless, and practically odorless liquid.[1] It is a low-

volatility, hygroscopic compound that is completely miscible with water and many organic

solvents.[1]

A summary of its key quantitative properties is presented in the table below.
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Property Value References

CAS Number 112-60-7 [2][3]

Molecular Weight 194.23 g/mol

Chemical Formula C₈H₁₈O₅

Linear Formula HO(CH₂CH₂O)₄H

Density 1.125 g/mL at 25 °C

Boiling Point 314 °C

Melting Point -5.6 °C

Refractive Index n20/D 1.459

Applications in Research and Development
Tetraethylene glycol's utility in the laboratory is broad. It is frequently used as a solvent for

compounds that are otherwise insoluble in water. Its properties also make it valuable as a

plasticizer, in the synthesis of polyester resins, and as a chemical intermediate for producing

other molecules. In the realm of life sciences, derivatives of tetraethylene glycol are utilized in

various applications. For instance, glow discharge plasma deposition of this compound can

render surfaces resistant to protein adsorption and cellular attachment.

Experimental Protocol: Synthesis of Tetraethylene
Glycol Methacrylate Monomer
A common application of tetraethylene glycol in synthetic chemistry is in the creation of

monomers for polymer synthesis. The following is a representative protocol for the synthesis of

tetraethylene glycol methacrylate.

Objective: To synthesize tetraethylene glycol methacrylate monomer via esterification of

tetraethylene glycol with methacrylic acid.

Materials:

Tetraethylene glycol
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Methacrylic acid

p-Toluenesulfonic acid (catalyst)

Toluene (solvent)

Hydroquinone (inhibitor)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add

tetraethylene glycol, a molar equivalent of methacrylic acid, and a catalytic amount of p-

toluenesulfonic acid.

Add toluene to the flask to facilitate azeotropic removal of water.

Add a small amount of hydroquinone to inhibit premature polymerization of the methacrylate.

Heat the reaction mixture to reflux. Water produced during the esterification will be collected

in the Dean-Stark trap.

Monitor the reaction progress by measuring the amount of water collected. The reaction is

complete when the theoretical amount of water has been removed.

Cool the reaction mixture to room temperature.
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Wash the organic phase with a 5% sodium bicarbonate solution to neutralize the acidic

catalyst.

Separate the organic layer using a separatory funnel and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the mixture to remove the drying agent.

Remove the toluene solvent using a rotary evaporator to yield the crude tetraethylene
glycol methacrylate monomer.

The product can be further purified by vacuum distillation if required.

Logical Workflow for Monomer Synthesis
The following diagram illustrates the logical steps involved in the synthesis of tetraethylene
glycol methacrylate.
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Caption: Workflow for the synthesis of tetraethylene glycol methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.atamanchemicals.com/tetraethylene-glycol_u25680/
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C8H18O5/c9-1-3-11-5-7-13-8-6-12-4-2-10/h9-10H%2C1-8H2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C112607&Mask=200
https://www.benchchem.com/product/b117214#tetraethylene-glycol-cas-number-molecular-weight-and-formula
https://www.benchchem.com/product/b117214#tetraethylene-glycol-cas-number-molecular-weight-and-formula
https://www.benchchem.com/product/b117214#tetraethylene-glycol-cas-number-molecular-weight-and-formula
https://www.benchchem.com/product/b117214#tetraethylene-glycol-cas-number-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b117214?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

